Cas no 64643-86-3 (1,5,9-Triazacyclotridecane, 6-phenyl-1-(3-phenylpropyl)-, (S)-)

• Product Name: 1,5,9-Triazacyclotridecane, 6-phenyl-1-(3-phenylpropyl)-, (S)-
• CAS No: 64643-86-3
• MF: C₂₅H₃₇N₃
• MW: 379.581386327744
• CID: 1680246
• Update Time: 2024-08-30

1,5,9-Triazacyclotridecane, 6-phenyl-1-(3-phenylpropyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1,5,9-Triazacyclotridecane, 6-phenyl-1-(3-phenylpropyl)-, (S)-
• 1,5,9-Triazacyclotridecane, 6-phenyl-1-(3-phenylpropyl)-, (S)- (9CI)

• Inchi： 1S/C25H37N3/c1-3-11-23(12-4-1)13-9-21-28-20-8-7-17-26-19-16-25(27-18-10-22-28)24-14-5-2-6-15-24/h1-6,11-12,14-15,25-27H,7-10,13,16-22H2/t25-/m0/s1
• InChI Key： ONKJDSAMPJOFBL-VWLOTQADSA-N
• SMILES： N1(CCCC2=CC=CC=C2)CCCCNCC[C@@H](C2=CC=CC=C2)NCCC1

Computed Properties

• Exact Mass: 379.29901

Experimental Properties

• Density: 0.966±0.06 g/cm3(Predicted)
• Boiling Point: 532.1±50.0 °C(Predicted)
• PSA: 27.3
• pka: 10.92±0.40(Predicted)